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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

Cat. No.: B15541702 Get Quote

An In-depth Technical Guide on the Molecular Weight of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5

This guide provides a detailed breakdown of the molecular weight for N-(m-PEG4)-N'-(biotin-
PEG3)-Cy5, a complex molecule commonly utilized in biomedical research and diagnostics.

The information is tailored for researchers, scientists, and professionals in the field of drug

development who require precise molecular data for their work.

Core Molecular Properties
The compound N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is a derivative of cyanine dye, featuring a

biotin moiety for affinity binding and polyethylene glycol (PEG) linkers to enhance solubility and

provide spacing. Its key quantitative data are summarized below.

Property Value Source

Molecular Weight
982.7 g/mol [1] or 982.72

g/mol [2]
Alfa Chemistry, DC Chemicals

Molecular Formula C52H76ClN5O9S[1][2] Alfa Chemistry, DC Chemicals

Component Molecular Weight Analysis
The final molecular weight of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is the sum of its constituent

parts: the m-PEG4 linker, the biotin-PEG3 linker, and the Cy5 dye, accounting for atoms lost

during their conjugation. While the exact synthetic route can vary, an analysis of common
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precursors provides insight into the final molecular weight. The table below outlines the

molecular weights of representative precursor molecules.

Component
Representative
Precursor

Molecular Formula
Molecular Weight (
g/mol )

m-PEG4 m-PEG4-amine C9H21NO4 207.3[3]

Biotin-PEG3 Biotin-PEG3-acid C19H33N3O7S 447.6[4]

Cy5 Cy5 NHS ester C36H42ClN3O4 616.2[5]

Note: The final molecular weight of the assembled molecule is not a simple sum of these

precursors, as atoms are eliminated during the formation of amide or other covalent bonds.

Experimental Protocols
Determining the molecular weight of a specific chemical compound like N-(m-PEG4)-N'-
(biotin-PEG3)-Cy5 is typically achieved through analytical techniques rather than experimental

protocols in a biological sense. The most common method is:

Mass Spectrometry:

Objective: To determine the precise mass-to-charge ratio of the ionized molecule, from which

the molecular weight is calculated.

Methodology:

A sample of N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 is dissolved in a suitable solvent.

The solution is introduced into a mass spectrometer.

The molecules are ionized, often using techniques like Electrospray Ionization (ESI) or

Matrix-Assisted Laser Desorption/Ionization (MALDI).

The ionized molecules are then separated based on their mass-to-charge ratio in a mass

analyzer.
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A detector measures the abundance of ions at each mass-to-charge ratio, generating a

mass spectrum. The peak corresponding to the molecular ion provides the molecular

weight.

Visualization of Molecular Assembly
The following diagram illustrates the conceptual assembly of the final molecule from its primary

components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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